Cas no 1261939-63-2 (3-(4-N,N-Dimethylsulfamoylphenyl)-2-methoxybenzoic acid)

• Product Name: 3-(4-N,N-Dimethylsulfamoylphenyl)-2-methoxybenzoic acid
• CAS No: 1261939-63-2
• MF: C₁₆H₁₇NO₅S
• MW: 335.374883413315
• MDL: MFCD18322999
• CID: 5187745
• Update Time: 2026-03-05

3-(4-N,N-Dimethylsulfamoylphenyl)-2-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-N,N-Dimethylsulfamoylphenyl)-2-methoxybenzoic acid

• MDL： MFCD18322999
• Inchi： 1S/C16H17NO5S/c1-17(2)23(20,21)12-9-7-11(8-10-12)13-5-4-6-14(16(18)19)15(13)22-3/h4-10H,1-3H3,(H,18,19)
• InChI Key： KISIDUIRELWBPC-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)C1C=CC=C(C(=O)O)C=1OC)(N(C)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 505
• XLogP3: 2.2
• Topological Polar Surface Area: 92.3